1-(4-benzylpiperidin-1-yl)-2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-7-yl)sulfonyl)ethanone

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-2-[(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-7-yl)sulfonyl]ethanone
• InChI: InChI=1S/C21H23N3O5S2/c25-21(24-10-8-17(9-11-24)12-16-4-2-1-3-5-16)14-30(26,27)18-6-7-19-20(13-18)31(28,29)23-15-22-19/h1-7,13,15,17H,8-12,14H2,(H,22,23)
• InChI Key: MTHMIASRSOKORF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CS(=O)(=O)C3=CC4=C(C=C3)NC=NS4(=O)=O
• Molecular Formula: C21H23N3O5S2
• Molecular Weight: 461.6 g/mol
• CAS No.: 946353-36-2

Description

The compound “1-(4-benzylpiperidin-1-yl)-2-((1,1-dioxido-4H-benzo[e][1,2,4]thiadiazin-7-yl)sulfonyl)ethanone” is a complex organic molecule. It contains a benzylpiperidine moiety, which is a common structural motif in many pharmaceutical drugs. The compound also contains a 1,2,4-thiadiazine ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The benzylpiperidine moiety would likely contribute to the lipophilicity of the molecule, while the sulfonyl group would likely contribute to its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the benzylpiperidine moiety might increase its lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Bicyclic Thiadiazolo Pyrimidine Analogues: Antimicrobial and Antioxidant Evaluation

The synthesis of 1-(7-methyl-2,5-diphenyl-5H[1,3,4]thiadiazolo(3,2-α)pyrimidine-6-yl)ethanone derivatives has been explored for their antimicrobial and antioxidant properties. These compounds were found to be effective against various microbes, showcasing significant to moderate efficacy. Notably, specific derivatives exhibited remarkable efficacy against selected bacterial and fungal strains, as well as potent antioxidant activity, demonstrating their potential in antimicrobial and antioxidant applications Bhadraiah et al., 2021.

Cyclization Reactions of Sulfonyl Group-Containing Heterocyclic Compound

A new sulfonyl group-containing heterocyclic compound has been synthesized, undergoing cyclization reactions to produce novel compounds. This research highlights the versatility of sulfonyl-containing heterocycles in synthesizing diverse structures, potentially leading to new applications in various scientific fields Fan et al., 1998.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Benzylpiperidine derivatives are often used in pharmaceuticals and can have a wide range of biological activities.

Future Directions

The future directions for this compound would likely depend on its intended use. If it’s intended for use in pharmaceuticals, future research might focus on optimizing its synthesis, improving its pharmacokinetic properties, and investigating its biological activity.